Cas no 1072-16-8 (2,7-Dimethyloctane)

• Product Name: 2,7-Dimethyloctane
• CAS No: 1072-16-8
• MF: C₁₀H₂₂
• MW: 142.281683444977
• MDL: MFCD00049100
• CID: 83352
• PubChem ID: 14070
• Update Time: 2025-04-18

2,7-Dimethyloctane Chemical and Physical Properties

Names and Identifiers

• 2,7-Dimethyloctane
• 2,5-DIMETHYLOXAZOLE-4-CARBALDEHYDE
• 2,7-Dimethyl-octan
• 2,7-dimethyl-octane
• 2,7-Dimethyloctane1000µg
• Diisoamyl
• Diisopentyl
• Octane,2,7-dimethyl
• Octane,7-dimethyl
• octane,2,7-dimethyl-
• DTXSID90147933
• J-001737
• Octane, 2,7-dimethyl-
• NSC-6232
• NSC6232
• MFCD00049100
• NSC 6232
• AKOS015841665
• 1072-16-8
• Q5651223
• FT-0633290
• Octane,7-dimethyl-
• KEVMYFLMMDUPJE-UHFFFAOYSA-N
• DB-040742
• DTXCID7070424

• MDL： MFCD00049100
• Inchi： 1S/C10H22/c1-9(2)7-5-6-8-10(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： KEVMYFLMMDUPJE-UHFFFAOYSA-N
• SMILES： C(CC(C)C)CCC(C)C

Computed Properties

• Exact Mass: 142.17200
• Monoisotopic Mass: 142.172151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 52.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.720
• Melting Point: -55℃
• Boiling Point: 159-160°C
• Flash Point: 81.3°C
• Refractive Index: 1.4090
• PSA: 0.00000
• LogP: 3.85880
• Solubility: Not determined
• Vapor Pressure: 3.4±0.1 mmHg at 25°C

2,7-Dimethyloctane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：3295
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S16-S26
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• HazardClass：3
• PackingGroup：III
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes